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Linetastine (TMK-688) is a dual-action compound developed for asthma and allergic rhinitis. Its

development was discontinued as of 2007 [1].

Mechanism of Action: Linetastine is a 5-lipoxygenase (5-LOX) inhibitor that suppresses
leukotriene production (LTB4, LTC4) and also acts as a noncompetitive histamine receptor
antagonist [1] [2] [3].
Active Metabolite: Its effects are mediated in part by an active metabolite, TMK777 [2].

The following diagram illustrates the proposed dual mechanism of action of Linetastine and its active

metabolite in the context of allergic asthma:
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Comparative Pharmacological Data

The primary available data compares Linetastine with Azelastine, a first-generation antihistamine and mast

cell stabilizer [2].

Table 1: In Vitro and In Vivo Activity Comparison of Linetastine vs. Azelastine
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Assay / Parameter Linetastine Azelastine Key Finding

In Vitro: LTB4 Inhibition
(IC₅₀)

1.2 x 10⁻⁷ mol/L >1 x 10⁻⁵ mol/L Linetastine is >80 times more
potent at inhibiting 5-LOX [2].

In Vitro: LTC4 Inhibition
(IC₅₀)

1.5 x 10⁻⁷ mol/L >1 x 10⁻⁵ mol/L Linetastine is >65 times more
potent at inhibiting 5-LOX [2].

In Vivo: Leukotriene
Inhibition (Guinea Pig)

Effective at 1-10
mg/kg p.o.

No effect at 10
mg/kg

Linetastine orally active; effect
lasted >16 hours [2].

In Vivo: Antihistamine
(Guinea Pig)

Effective at 1-10
mg/kg p.o.

Effective at 0.32
mg/kg p.o.

Azelastine was more potent as
an antihistamine in this model

[2].

Detailed Experimental Protocols

The key findings are based on the following experimental methodologies [2]:

In Vitro Leukotriene Inhibition:

Cell Source: Calcium ionophore-stimulated human peripheral leukocytes.

Measurement: Quantification of LTB4 and LTC4 release into the supernatant via immunoassay.
Analysis: IC₅₀ values (concentration causing 50% inhibition) were calculated from dose-

response curves.

In Vivo Antiasthmatic Activity (Guinea Pig):

Model: Actively sensitized guinea pigs challenged with antigen to induce a late-phase

asthmatic response.
Dosing: Linetastine or vehicle was administered orally (1-10 mg/kg).

Endpoint: Measurement of leukotriene levels in bronchoalveolar lavage fluid and the increase
in respiratory resistance.

In Vitro/Vivo Antihistamine Activity:

Isolated Tissue: Histamine-induced contraction of isolated guinea-pig trachea (non-competitive
antagonism).

Whole Animal: Histamine-induced bronchoconstriction in conscious guinea pigs.
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Important Limitations and Considerations

Outdated and Incomplete Data: The most recent update on Linetastine is from 2007, and its
development status is Discontinued [1]. The selectivity profile is incomplete, lacking data on

potential off-target effects.
Narrow Comparative Scope: The search results only provide a direct comparison with Azelastine. A

comparison with modern, targeted therapies (e.g., specific leukotriene receptor antagonists like
Montelukast) is not available.

No Clinical Data: All data is from preclinical in vitro and animal studies. Efficacy and safety in
humans are unknown.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - AdisInsight Linetastine [adis.springer.com]

2. 5-Lipoxygenase inhibitory and antihistamine activities of linetastine [pubmed.ncbi.nlm.nih.gov]

3. | Histamine Receptor | LTR | Lipoxygenase | TargetMol Linetastine [targetmol.com]

To cite this document: Smolecule. [Linetastine Profile and Proposed Mechanism of Action].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1481853#linetastine-selectivity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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